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Compound of Interest

Compound Name: 3-Isopropoxypropanenitrile

Cat. No.: B090267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 3-isopropoxypropanenitrile as a versatile building block in the synthesis of specialty

chemicals. Its unique combination of a nitrile group and an isopropoxy ether moiety makes it a

valuable precursor for a range of functionalized molecules, particularly in the development of

heterocyclic compounds with potential applications in medicinal chemistry and materials

science.

Overview of 3-Isopropoxypropanenitrile and its
Derivatives
3-Isopropoxypropanenitrile is a key intermediate that can be readily transformed into more

complex molecules. The primary synthetic routes involving this compound are the reduction of

the nitrile group to form 3-isopropoxypropylamine and the hydrolysis of the nitrile to yield 3-

isopropoxypropionic acid. These derivatives serve as the principal building blocks for the

synthesis of a variety of specialty chemicals.
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Caption: Key synthetic transformations of 3-isopropoxypropanenitrile.

Application Note I: Synthesis of 1-(3-
Isopropoxypropyl)-5-aryl-4-acyl-3-hydroxy-3-
pyrroline-2-ones
Introduction: 3-Isopropoxypropylamine, derived from the reduction of 3-
isopropoxypropanenitrile, serves as a key reactant in the multicomponent synthesis of highly

substituted 3-hydroxy-3-pyrroline-2-ones. These heterocyclic scaffolds are of significant interest

in medicinal chemistry due to their diverse biological activities. The isopropoxypropyl

substituent can influence the pharmacokinetic properties of the final compounds.

Reaction Scheme: A three-component reaction between an aromatic aldehyde, a methyl ester

of an acylpyruvic acid, and 3-isopropoxypropylamine leads to the formation of the target

pyrroline-2-one derivative.
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Reactants

Aromatic Aldehyde

Reaction MixtureMethyl Acylpyruvate

3-Isopropoxypropylamine

RefluxEthanol Crystallization 1-(3-Isopropoxypropyl)-5-aryl-
4-acyl-3-hydroxy-3-pyrroline-2-one
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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